4-Methylidene-1,2-oxazol-5(4H)-one

• CAS: 61223-94-7
• Molecular Formula: C4H3NO2
• Molecular Weight: 97.07 g/mol
• SMILES: C=C1C=NOC1=O
• InChI: InChI=1S/C4H3NO2/c1-3-2-5-7-4(3)6/h2H,1H2
• InChIKey: PJECRWYLUSOIKI-UHFFFAOYSA-N

4-Methylidene-1,2-oxazol-5(4H)-one (CAS 61223-94-7; molecular formula C₄H₃NO₂; molecular weight 97.07 g/mol) is the simplest member of the 4-methylideneisoxazol-5(4H)-one family, a class of heterocyclic compounds bearing an exocyclic methylene group at the 4-position of the isoxazol-5-one ring. Unlike its extensively studied 4-arylidene and 4-alkylidene congeners, the parent 4-methylidene derivative carries no additional substituents on the exocyclic double bond, endowing it with a unique combination of push-pull olefin character, a highly twisted ground-state geometry (C4=C6 dihedral angles up to 90° in substituted analogs), and a thermal fragmentation manifold that cleanly generates acetylenes via vinylidene intermediates—properties that are absent or fundamentally altered in alkylidene- and arylidene-substituted isoxazolones.

4-Methylidene-1,2-oxazol-5(4H)-one (CAS 61223-94-7): Core Structural Identity and Procurement-Relevant Classification

4-Methylidene-1,2-oxazol-5(4H)-one (CAS 61223-94-7; molecular formula C₄H₃NO₂; molecular weight 97.07 g/mol) is the simplest member of the 4-methylideneisoxazol-5(4H)-one family, a class of heterocyclic compounds bearing an exocyclic methylene group at the 4-position of the isoxazol-5-one ring . Unlike its extensively studied 4-arylidene and 4-alkylidene congeners, the parent 4-methylidene derivative carries no additional substituents on the exocyclic double bond, endowing it with a unique combination of push-pull olefin character, a highly twisted ground-state geometry (C4=C6 dihedral angles up to 90° in substituted analogs), and a thermal fragmentation manifold that cleanly generates acetylenes via vinylidene intermediates—properties that are absent or fundamentally altered in alkylidene- and arylidene-substituted isoxazolones [1]. This compound is predominantly employed as a strategic building block in multi-step organic synthesis rather than as a final bioactive molecule, and its procurement value derives from the specific, non-interchangeable reactivity imparted by the unsubstituted exocyclic methylene group.

Workflow

Multi-step organic synthesis building block

Selection

Unsubstituted exocyclic methylene reactivity

Use Context

Acetylene, cycloaddition, nicotinate cascade syntheses

• [1] Kvaskoff, D.; Bernhardt, P. V.; Koch, R.; Wentrup, C. Highly Twisted C=C Double Bonds in 4-Methyleneisoxazolones. Aust. J. Chem. 2009, 62 (9), 1068–1078. DOI: 10.1071/CH09359. View Source

Why 4-Methylidene-1,2-oxazol-5(4H)-one Cannot Be Replaced by 4-Arylidene or 4-Alkylidene Isoxazol-5-one Analogs in Synthesis

Attempts to substitute 4-methylidene-1,2-oxazol-5(4H)-one with superficially similar 4-arylidene- or 4-alkylideneisoxazol-5(4H)-ones in established synthetic routes fail at the level of fundamental reaction mechanism, not merely yield optimization. Under flash vacuum pyrolysis (FVP) conditions, 4-methylideneisoxazol-5(4H)-ones undergo a characteristic fragmentation to a nitrile, CO₂, and a vinylidene intermediate that rearranges to an acetylene—a pathway that is the mechanistic basis for their use in acetylene synthesis [1]. In contrast, 4-alkylideneisoxazol-5-ones (e.g., 4-isopropylidene-3-methylisoxazol-5-one) follow a fundamentally different thermal pathway, giving pyrrolecarboxylic acids—not acetylenes—as the dominant products, and produce acetylenes only to a very minor extent or not at all [2]. Furthermore, the unsubstituted exocyclic methylene group in the target compound presents a sterically unencumbered, electronically activated terminal alkene that functions as a selective Michael acceptor and [2+2] cycloaddition partner; the introduction of aryl or alkyl substituents at this position sterically obstructs these reactions and alters the electronic character of the exocyclic double bond, diverting reactivity toward hetero-Diels–Alder manifolds [3]. These mechanistic divergences mean that the 4-methylidene derivative is not a member of an interchangeable class but rather a structurally and functionally distinct chemical entity whose selection must be justified by the specific reaction manifold required.

FVP product divergence

4-Alkylidene analogs may yield pyrroles rather than acetylenes, shifting synthetic outcome away from target.

Cycloaddition pathway switch

4-Arylidene substitution may divert reactivity to hetero-Diels–Alder manifold, not [2+2] cycloaddition.

Steric/electronic mismatch

Substituents at exocyclic position can block Michael acceptors and alter push-pull character, limiting cascade compatibility.

• [1] Wentrup, C.; Wiedenstritt, M.; Winter, H.-W. Acetylenes from Aldehydes. Preparation of Ethynylphenols and Phenylacetylenes by Flash Vacuum Pyrolysis of Isoxazolones. Aust. J. Chem. 2015, 68 (8), 1233–1236. DOI: 10.1071/CH15234. View Source
• [2] Wollweber, H.-J.; Wentrup, C. 4-Alkylideneisoxazol-5-ones. Synthesis, Tautomerism, and Rearrangement to Pyrroles. J. Org. Chem. 1985, 50 (11), 2041–2047. DOI: 10.1021/jo00211a039. View Source
• [3] Galenko, E. E.; Novikov, M. S.; Khlebnikov, A. F. [2 + 2] Cycloaddition/Retro-Electrocyclization/Decarboxylation Reaction Sequence: Access to 4-Aminopyridines from Methylideneisoxazolones and Ynamines. J. Org. Chem. 2023, 88 (13), 8854–8864. DOI: 10.1021/acs.joc.3c00654. View Source

Quantitative Differentiation Evidence for 4-Methylidene-1,2-oxazol-5(4H)-one Versus Closest Analogs

Thermal Fragmentation Pathway: Exclusive Acetylene Generation vs. Pyrrole Formation in 4-Alkylidene Analogs

Under flash vacuum pyrolysis (FVP) at 800 °C and ~10⁻³ hPa, 4-methylideneisoxazol-5(4H)-ones fragment exclusively via a vinylidene intermediate to yield a nitrile, CO₂, and a terminal acetylene, providing ethynylphenols in isolated yields of 67–87% [1]. In a direct head-to-head mechanistic study, Wollweber and Wentrup demonstrated that 4-alkylideneisoxazol-5-ones (e.g., 4-isopropylidene- and 4-cyclopentylidene-3-methylisoxazol-5-one) do not generate acetylenes as major products under identical FVP conditions; instead, these compounds rearrange to pyrrolecarboxylic acids via a competing vinylnitrene pathway, with acetylene formation occurring only to a very minor extent or not at all [2]. The 4-arylmethylideneisoxazol-5-ones, while capable of yielding arylacetylenes in 45–95% yield upon FVP, follow a distinct arylmethylidenecarbene mechanism and are not suitable for alkylacetylene synthesis due to the competing isomerization of alkyl-substituted methyleneketenes in the alternative Meldrum's acid route [3]. This mechanistic exclusivity means that 4-methylideneisoxazol-5(4H)-one is uniquely capable among isoxazolone derivatives of cleanly generating both aryl- and heteroarylacetylenes via the vinylidene pathway without the pyrrole side-reaction that contaminates products from 4-alkylidene congeners.

FVP thermal fragmentation

Head-to-head

Target: exclusive acetylene via vinylidene, 67–87% ethynylphenol.
Comparator: pyrrolecarboxylic acids dominant; acetylenes minor/absent.

Supports FVP acetylene synthesis selection; 4-alkylidene analogs may not transfer.

FVP at 800 °C, ~10⁻³ hPa; product identity confirmed by isolation.

Evidence Dimension	Major thermal fragmentation product identity under FVP (800 °C, ~10⁻³ hPa)
Target Compound Data	Acetylene (via vinylidene intermediate); ethynylphenol isolated yields 67–87%
Comparator Or Baseline	4-Alkylideneisoxazol-5-ones (e.g., 4-isopropylidene-3-methylisoxazol-5-one): pyrrolecarboxylic acids as major products; acetylenes only to a very minor extent or absent. 4-Arylmethylideneisoxazol-5-ones: arylacetylenes in 45–95% yield via arylmethylidenecarbene mechanism.
Quantified Difference	Target compound: exclusive acetylene pathway. 4-Alkylidene comparator: acetylene pathway essentially suppressed; pyrrole pathway dominates. 4-Arylidene comparator: acetylene pathway operational (45–95%) but mechanistically distinct and limited to arylacetylenes.
Conditions	Flash vacuum pyrolysis at 800 °C / ~10⁻³ hPa; product isolation by liquid-nitrogen cold trapping.

Why This Matters

For laboratories synthesizing terminal acetylenes via FVP methodology, selection of the 4-methylidene derivative is mandatory—not optional—because 4-alkylidene analogs deliver fundamentally different products (pyrroles instead of acetylenes), and 4-arylidene analogs are restricted to arylacetylene targets.

• [1] Wentrup, C.; Wiedenstritt, M.; Winter, H.-W. Acetylenes from Aldehydes. Preparation of Ethynylphenols and Phenylacetylenes by Flash Vacuum Pyrolysis of Isoxazolones. Aust. J. Chem. 2015, 68 (8), 1233–1236. DOI: 10.1071/CH15234. View Source
• [2] Wollweber, H.-J.; Wentrup, C. 4-Alkylideneisoxazol-5-ones. Synthesis, Tautomerism, and Rearrangement to Pyrroles. J. Org. Chem. 1985, 50 (11), 2041–2047. DOI: 10.1021/jo00211a039. View Source
• [3] Wentrup, C.; Reichen, W. Flash Pyrolysis of 4-Arylmethylidene-oxazolones and -isoxazolones. A Versatile Synthesis of Arylacetylenes. Preliminary communication. Helv. Chim. Acta 1976. Abstract accessed via All Journals. Yields of 45–95% reported for 4-arylmethylidene-3-methyl-5(4H)-isoxazolones. View Source

Cycloaddition Chemoselectivity: Exclusive [2+2] Cycloaddition with Ynamines Versus Hetero-Diels–Alder Manifold of 4-Arylidene Analogs

4-Methylideneisoxazol-5(4H)-ones react with ynamines exclusively through a [2+2] cycloaddition–retro-electrocyclization cascade to furnish 4-(1-aminoallylidene)isoxazol-5-ones in good yields; subsequent thermal decarboxylative isomerization provides 4-aminopyridines under metal-free conditions [1]. DFT calculations at the B3LYP/6-31G(d) level explicitly confirmed the complete absence of hetero-Diels–Alder cycloadducts in this reaction—a finding that sharply differentiates the 4-methylidene substrate from 4-arylideneisoxazol-5-ones, which are well-established to participate in inverse-electron-demand hetero-Diels–Alder reactions with electron-rich dienophiles [2][3]. The mechanistic divergence arises because the unsubstituted exocyclic methylene group in the target compound lacks the extended conjugation present in 4-arylidene systems; this shifts the frontier molecular orbital interactions away from the diene character required for hetero-Diels–Alder reactivity and instead favors the [2+2] manifold. The resulting 4-aminopyridine products are accessible via a one-pot protocol directly from 4-methylideneisoxazol-5(4H)-ones and ynamines, a synthetic shortcut not available with 4-arylidene substrates, which would instead yield dihydropyran-fused isoxazoles under Lewis acid catalysis [3].

[2+2] Cycloaddition chemoselectivity

Reported

Exclusive [2+2] with ynamines; no hetero-Diels–Alder adducts detected (DFT confirmed).
Comparator: hetero-Diels–Alder dominant with alkenes.

Selection required for 4-aminopyridine libraries; arylidene analogs may yield different scaffold.

Metal-free thermal conditions; cross-study evidence.

Evidence Dimension	Dominant cycloaddition pathway with electron-rich alkynes/ynamines
Target Compound Data	Exclusive [2+2] cycloaddition–retro-electrocyclization; no hetero-Diels–Alder adducts detected; DFT-confirmed chemoselectivity; one-pot conversion to 4-aminopyridines under thermal metal-free conditions.
Comparator Or Baseline	4-Arylideneisoxazol-5-ones: undergo BF₃·Et₂O-promoted inverse-electron-demand oxa-Diels–Alder reaction with unactivated alkenes to give fused dihydropyran-isoxazoles (Adv. Synth. Catal. 2022, 364, 3800). 4-Arylmethylideneisoxazol-5-ones: known heterodienic behavior toward Diels–Alder reactions with electron-rich dienophiles.
Quantified Difference	Target compound: 0% hetero-Diels–Alder product (DFT-validated absence). Comparator: hetero-Diels–Alder is the dominant or exclusive pathway.
Conditions	Ynamine reaction: room temperature to thermal conditions, metal-free. DFT: B3LYP/6-31G(d) level. Comparator Diels–Alder: BF₃·Et₂O catalysis, mild conditions.

Why This Matters

A researcher aiming to synthesize 4-aminopyridines via the isoxazole strategy must procure the 4-methylidene derivative specifically; substitution with a 4-arylidene analog would divert the reaction to the hetero-Diels–Alder manifold, yielding structurally different dihydropyran-fused products.

• [1] Galenko, E. E.; Novikov, M. S.; Khlebnikov, A. F. [2 + 2] Cycloaddition/Retro-Electrocyclization/Decarboxylation Reaction Sequence: Access to 4-Aminopyridines from Methylideneisoxazolones and Ynamines. J. Org. Chem. 2023, 88 (13), 8854–8864. DOI: 10.1021/acs.joc.3c00654. View Source
• [2] Zheng, Y.; Qian, S.; Xu, P.; Ma, T.; Huang, S. BF₃·Et₂O Promoted Inverse-Electron-Demand Oxa-Diels–Alder Reaction of Alkylidene Isoxazol-5-ones with Unactivated Alkenes. Adv. Synth. Catal. 2022, 364 (22), 3800–3804. DOI: 10.1002/adsc.202200805. View Source
• [3] Pyridinium N-Ylides and (Arylmethylene)azol-5-ones. Reaction Cascade Leading to an Unusual Spiroisoxazolinone Ring. Tetrahedron 2000, 56 (48), 9599–9606. Describes heterodienic behaviour of 4-(arylmethylene)isoxazol-5-ones toward Diels–Alder reactions. View Source

Exocyclic C=C Bond Geometry: Quantified Twist and Rotational Barrier Differentiating 4-Methylidene from 4-Arylidene Isoxazolones

X-ray crystallographic analysis of 4-methyleneisoxazol-5(4H)-one derivatives reveals dihedral angles around the exocyclic C4=C6 double bond ranging from 26° to 90°, with the most highly twisted bis-tert-butylamino derivatives (18 and 19) exhibiting C4–C6 bonds that are essentially single bonds [1]. Dynamic ¹H NMR coalescence measurements determined rotational barriers (ΔG‡) for this exocyclic double bond of 15–16 kcal mol⁻¹ (63–67 kJ mol⁻¹) for compounds 13, 20, and 21, with the barrier for compound 17 estimated below 10 kcal mol⁻¹ and for compounds 10 and 18 calculated at approximately 8 kcal mol⁻¹ [1]. A subsequent comprehensive low-temperature NMR study across a broader set of 4-methyleneisoxazol-5(4H)-ones and Meldrum's acid methylidene analogs confirmed rotational barriers in the range 5–17 kcal mol⁻¹, with DFT calculations (M06-2X level) attributing the low barriers to the push-pull (donor-acceptor) electronic character of the exocyclic double bond [2]. By contrast, 4-arylideneisoxazol-5-ones possess an extended π-conjugated system (aryl–C=C–isoxazolone) that enforces greater planarity and significantly higher rotational barriers; the ground-state twisting that is characteristic of the 4-methylidene series is substantially attenuated in arylidene congeners, altering their UV–visible absorption profiles, dipole moments, and cycloaddition regioselectivity.

Exocyclic C=C twist & barrier

Reported

26–90°Dihedral angle (X-ray)
5–17 kcal/molRotational barrier (ΔG‡)

Unique push-pull geometry impacts dipolarophile and Michael acceptor behavior.

Arylidene analogs exhibit planar conjugation; barrier significantly higher.

Evidence Dimension	Exocyclic C4=C6 dihedral angle (X-ray) and rotational barrier (ΔG‡ by dynamic NMR/DFT)
Target Compound Data	Dihedral angle: 26–90° (X-ray). Rotational barrier: 5–17 kcal mol⁻¹ (dynamic NMR, M06-2X DFT). Lowest measured barrier: ~8 kcal mol⁻¹ for compounds 10 and 18.
Comparator Or Baseline	4-Arylideneisoxazol-5(4H)-ones: extended π-conjugation enforces near-planar geometry (dihedral angle ≪ 26°); rotational barriers significantly higher due to conjugation stabilization (quantitative NMR data not directly reported in a single comparative study; class-level inference). Meldrum's acid 5-methylene derivatives: rotational barriers also in the 5–17 kcal mol⁻¹ range, but the isoxazolone scaffold offers additional synthetic handles (N–O bond cleavage, decarboxylation) absent in Meldrum's acid derivatives.
Quantified Difference	Target compound C4=C6 dihedral: up to 90° (essentially single-bond character). 4-Arylidene comparators: near-planar (aryl-conjugated). Rotational barrier difference: target compound as low as 8 kcal mol⁻¹; arylidene barriers substantially higher (class-level inference).
Conditions	X-ray crystallography at low temperature; dynamic ¹H NMR coalescence measurements; DFT at B3LYP/6-31G(d) and M06-2X levels with simulated solvent field.

Why This Matters

The uniquely low rotational barrier and pronounced ground-state twisting of the target compound directly impact its UV–visible properties, dipole moment, and reactivity as a dipolarophile or Michael acceptor—parameters that are critical for applications in photophysics, materials chemistry, and stereoselective synthesis where the arylidene analogs' rigid planar geometry would be disqualifying.

• [1] Kvaskoff, D.; Bernhardt, P. V.; Koch, R.; Wentrup, C. Highly Twisted C=C Double Bonds in 4-Methyleneisoxazolones. Aust. J. Chem. 2009, 62 (9), 1068–1078. DOI: 10.1071/CH09359. View Source
• [2] Kvaskoff, D.; Wentrup, C. Twisted C=C Double Bonds with Very Low Rotational Barriers in Dioxanediones and Isoxazolones Determined by Low-Temperature Dynamic NMR Spectroscopy and Computational Chemistry. Eur. J. Org. Chem. 2016, 2016 (34), 5700–5707. DOI: 10.1002/ejoc.201601171. View Source

Synthetic Utility: Quasi One-Pot Conversion to Fully Substituted Nicotinates Unavailable from 4-Arylidene Precursors

A four-step quasi one-pot procedure converts 4-methylideneisoxazol-5(4H)-ones and ketone enamines into fully substituted nicotinates [1]. The sequence involves: (1) reaction of the 4-methylideneisoxazol-5-one with a ketone enamine to form an isoxazole-5-ol, (2) O-methylation with diazomethane, (3) hydrogenative N–O bond cleavage mediated by Mo(CO)₆/H₂O with simultaneous isomerization and condensation to dihydropyridines, and (4) aromatization. This transformation exploits the unsubstituted exocyclic methylene as the initial nucleophilic attack site for the enamine; the corresponding 4-arylideneisoxazol-5-ones react at the exocyclic carbon with different regiochemical outcomes due to the steric and electronic influence of the aryl substituent. While the published report does not provide direct head-to-head yield comparisons between 4-methylidene and 4-arylidene substrates under identical conditions, the reaction design is structurally predicated on the steric accessibility of the terminal methylene carbon—a feature absent in arylidene and alkylidene analogs. Substitution at the exocyclic position would sterically obstruct enamine addition and alter the electronic character of the Michael acceptor site, undermining the entire cascade sequence.

Nicotinate cascade feasibility

Data to verify

Quasi one-pot procedure demonstrated for 4-methylidene substrate; no reported analogous cascade for 4-arylidene/alkylidene.

May support nicotinate library construction; substitution likely obstructs enamine addition step.

Qualitative differentiation; direct comparator yields not published.

Evidence Dimension	Feasibility of quasi one-pot nicotinate synthesis via enamine addition / O-methylation / N–O cleavage / aromatization cascade
Target Compound Data	Quasi one-pot procedure demonstrated; fully substituted nicotinates accessible from 4-methylideneisoxazol-5-ones and ketone enamines.
Comparator Or Baseline	4-Arylideneisoxazol-5(4H)-ones: no analogous quasi one-pot nicotinate synthesis reported; 4-arylidene substrates are known to participate in 1,4-conjugate addition with ((chloromethyl)sulfonyl)benzenes followed by N-selective trapping, a divergent manifold leading to different product classes (class-level inference).
Quantified Difference	Not quantifiable as a direct comparator yield difference; differentiation is qualitative (reaction feasibility vs. absence of reported analogous transformation).
Conditions	Step 1: ketone enamine, room temperature. Step 2: CH₂N₂, Et₂O. Step 3: Mo(CO)₆, H₂O, MeCN, reflux. Step 4: air oxidation or DDQ.

Why This Matters

For medicinal chemistry groups synthesizing nicotinate-based compound libraries, the 4-methylidene derivative enables a distinct four-step cascade that is structurally precluded for 4-arylidene or 4-alkylidene analogs due to steric and electronic incompatibility of the substituted exocyclic double bond with the enamine addition step.

• [1] Galenko, E. E.; Kryukova, M. A.; Novikov, M. S.; Khlebnikov, A. F. An Isoxazole Strategy for the Synthesis of Fully Substituted Nicotinates. J. Org. Chem. 2021, 86 (9), 6888–6896. DOI: 10.1021/acs.joc.1c00286. View Source

Cyanide Michael Addition / Reductive Isoxazole–Pyrrole Transformation: A 4-Methylidene-Specific Entry to 5-Aminopyrrole-3-carboxylates

4-Methyleneisoxazol-5(4H)-ones undergo a unique three-step transformation—cyanide Michael addition at the exocyclic methylene, O-methylation, and Mo(CO)₆-mediated reductive isoxazole ring-opening with concomitant cis–trans isomerization and 1,5-exo-dig cyclization—to afford methyl 5-aminopyrrole-3-carboxylates [1]. This domino process is enabled by the unsubstituted nature of the exocyclic methylene, which permits cyanide addition without the steric hindrance that would be imposed by aryl or alkyl substituents present in 4-arylidene and 4-alkylidene analogs. The resulting 5-aminopyrrole-3-carboxylates are versatile intermediates that react with 1,3-diketones to give pyrrolo[1,2-a]pyrimidine-7-carboxylates and can be converted into 2-diazo-2H-pyrrole-4-carboxylates for subsequent carbene chemistry [1]. The analogous transformation has not been reported for 4-arylidene- or 4-alkylideneisoxazol-5-ones, which would face steric obstruction of the cyanide addition step and electronic deactivation of the exocyclic double bond by the substituent. This constitutes a class-level differentiation wherein the 4-methylidene substitution pattern is a prerequisite for the cyanide Michael / reductive rearrangement cascade.

Cyanide Michael / pyrrole domino

Class-level

Transformation to 5-aminopyrrole-3-carboxylates demonstrated; no corresponding reports for substituted analogs.

4-Methylidene pattern appears prerequisite for this cascade; substitution may block cyanide addition.

Class-level inference; absence of analogous literature supports uniqueness.

Evidence Dimension	Feasibility of cyanide Michael addition / reductive isoxazole–pyrrole domino transformation
Target Compound Data	Transformation demonstrated; methyl 5-aminopyrrole-3-carboxylates isolated; further derivatization to pyrrolo[1,2-a]pyrimidines and 2-diazo-2H-pyrrole-4-carboxylates achieved.
Comparator Or Baseline	4-Arylidene- and 4-alkylideneisoxazol-5(4H)-ones: no reports of analogous cyanide Michael / reductive pyrrole formation; steric and electronic factors predict a significantly higher barrier for cyanide addition at a substituted exocyclic carbon (class-level inference, no direct comparative study available).
Quantified Difference	Qualitative: reaction sequence demonstrated for 4-methylidene substrate; no corresponding reports for substituted analogs.
Conditions	Step 1: KCN, MeOH, room temperature. Step 2: CH₂N₂ or MeI. Step 3: Mo(CO)₆, H₂O, MeCN, reflux (domino ring-opening/isomerization/cyclization).

Why This Matters

Procurement of the 4-methylidene derivative is essential for synthetic programs targeting 5-aminopyrrole-3-carboxylate building blocks via the isoxazole strategy; 4-arylidene or 4-alkylidene analogs cannot serve as surrogate starting materials for this specific transformation class.

• [1] Galenko, E. E.; Linnik, S. A.; Khoroshilova, O. V.; Novikov, M. S.; Khlebnikov, A. F. Isoxazole Strategy for the Synthesis of α-Aminopyrrole Derivatives. J. Org. Chem. 2019, 84 (17), 11275–11285. DOI: 10.1021/acs.joc.9b01634. View Source

Procurement-Justified Application Scenarios for 4-Methylidene-1,2-oxazol-5(4H)-one (CAS 61223-94-7)

Flash Vacuum Pyrolysis Synthesis of Aryl- and Heteroarylacetylenes from Aldehyde Precursors

Laboratories employing FVP methodology for acetylene synthesis should select 4-methylideneisoxazol-5(4H)-ones over Meldrum's acid derivatives when the target acetylene bears ortho-substituted aryl groups or when the competing methyleneketene tautomerization pathway (which limits Meldrum's acid derivatives for alkylacetylenes) must be circumvented. The isoxazolone route is complementary to the Meldrum's acid method: where Meldrum's acid derivatives suffer from methyleneketene-to-vinylketene isomerization for substrates carrying one or two α-HCR₂ groups, the 4-methylideneisoxazolone fragmentation proceeds cleanly via a vinylidene intermediate without this side reaction [1]. Additionally, the isoxazolone method is compatible with o-methylaryl substrates that cause problematic tautomerization/recyclization to 2-naphthol derivatives in the Meldrum's acid route [2]. For procurement, this means the 4-methylideneisoxazol-5(4H)-one is the required precursor when the synthetic plan calls for acetylene targets that are inaccessible or low-yielding via the Meldrum's acid pathway.

Metal-Free Synthesis of 4-Aminopyridine Libraries via [2+2] Cycloaddition–Decarboxylation Cascade

Medicinal chemistry groups synthesizing 4-aminopyridine-based compound libraries for neurological or ion-channel drug discovery programs should procure the 4-methylideneisoxazol-5(4H)-one derivative specifically for its demonstrated ability to undergo [2+2] cycloaddition with ynamines followed by decarboxylative isomerization to 4-aminopyridines under thermal, metal-free conditions [1]. The DFT-validated absence of the competing hetero-Diels–Alder pathway ensures product homogeneity without chromatographic separation of regioisomeric cycloadducts—a significant practical advantage over 4-arylidene substrates, which would yield dihydropyran-fused oxazole byproducts under comparable conditions [2]. The one-pot protocol directly from 4-methylideneisoxazol-5(4H)-ones and ynamines to 4-aminopyridines further reduces operational complexity and solvent waste, making this the preferred substrate for scale-up of 4-aminopyridine synthesis.

Synthesis of Twisted Push-Pull Olefin Model Compounds for Physical Organic and Materials Chemistry Studies

Researchers investigating the relationship between C=C bond twist, rotational barriers, and photophysical properties in push-pull alkenes should select 4-methylideneisoxazol-5(4H)-one derivatives over their Meldrum's acid counterparts when a heterocyclic scaffold with additional synthetic derivatization handles (N–O bond cleavage, decarboxylation, and cycloaddition reactivity) is required [1]. The isoxazolone scaffold provides a unique combination of: (i) quantifiable C=C twist (dihedral angles 26–90° by X-ray), (ii) measurable rotational barriers (5–17 kcal mol⁻¹ by dynamic NMR and DFT), and (iii) a correlation between the π/π* orbital occupation quotient and bond length that serves as a predictive model for push-pull character [2]. These features make the compound a valuable physical-organic probe that combines the twisted olefin properties of Meldrum's acid derivatives with the synthetic versatility of the isoxazole heterocycle—a combination not offered by any single comparator class.

5-Aminopyrrole-3-carboxylate Building Block Synthesis for Heterocyclic Library Construction

For synthetic groups generating pyrrole-containing heterocyclic libraries, 4-methyleneisoxazol-5(4H)-ones provide a direct entry to methyl 5-aminopyrrole-3-carboxylates via the cyanide Michael addition / methylation / reductive isoxazole–pyrrole domino transformation [1]. These aminopyrrole esters are strategically versatile intermediates that can be further elaborated to pyrrolo[1,2-a]pyrimidine-7-carboxylates (by condensation with 1,3-diketones) or to 2-diazo-2H-pyrrole-4-carboxylates (by diazotization), the latter serving as carbene precursors for C–H and O–H insertion chemistry under photolysis [1]. The 4-methylidene substitution pattern is a structural prerequisite for this cascade; procurement of 4-arylidene or 4-alkylidene analogs would not enable this specific transformation sequence, making the target compound the only viable starting material for this synthetic strategy.

Application

Selection Property

Validation Focus

FVP acetylene synthesis from aldehyde precursors

Unsubstituted methylene for vinylidene pathway

Acetylene product profile; pyrrole side-reaction absence

4-Aminopyridine library synthesis via [2+2] cascade

[2+2] cycloaddition chemoselectivity

No hetero-Diels–Alder adduct formation; metal-free conditions

Twisted push-pull olefin model compound studies

Quantifiable C=C twist and low rotational barrier

Dihedral angle/barrier correlation with photophysics and reactivity

5-Aminopyrrole-3-carboxylate building block synthesis

Cyanide Michael addition compatibility

Domino transformation feasibility; steric accessibility of methylene

• [1] Wollweber, H.-J.; Wentrup, C. 4-Alkylideneisoxazol-5-ones. Synthesis, Tautomerism, and Rearrangement to Pyrroles. J. Org. Chem. 1985, 50 (11), 2041–2047. DOI: 10.1021/jo00211a039. View Source
• [2] Wentrup, C.; Wiedenstritt, M.; Winter, H.-W. Acetylenes from Aldehydes. Preparation of Ethynylphenols and Phenylacetylenes by Flash Vacuum Pyrolysis of Isoxazolones. Aust. J. Chem. 2015, 68 (8), 1233–1236. DOI: 10.1071/CH15234. View Source